1-[1-(Aminomethyl)cyclobutyl]propan-1-ol

• Molecular Formula: C8H17NO
• Molecular Weight: 143.23 g/mol
• IUPAC Name: 1-[1-(aminomethyl)cyclobutyl]propan-1-ol
• InChI: InChI=1S/C8H17NO/c1-2-7(10)8(6-9)4-3-5-8/h7,10H,2-6,9H2,1H3
• InChI Key: TXCGBOWFAIOXOW-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1(CCC1)CN)O

Description

1-[1-(Aminomethyl)cyclobutyl]propan-1-ol is a bicyclic organic compound featuring a cyclobutane ring substituted with an aminomethyl group and a propan-1-ol side chain.

Preparation Methods

The synthesis of 1-[1-(Aminomethyl)cyclobutyl]propan-1-ol involves several steps. One common method includes the reaction of cyclobutanone with formaldehyde and ammonia to form 1-(aminomethyl)cyclobutanol. This intermediate is then subjected to a Grignard reaction with propylmagnesium bromide to yield the final product .

Industrial production methods for this compound are not widely documented, but they likely involve similar synthetic routes with optimization for large-scale production. Reaction conditions such as temperature, pressure, and the use of catalysts are adjusted to maximize yield and purity.

Chemical Reactions Analysis

1-[1-(Aminomethyl)cyclobutyl]propan-1-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The compound can be reduced to form the corresponding amine or alcohol using reducing agents such as lithium aluminum hydride.

Substitution: The aminomethyl group can participate in nucleophilic substitution reactions, where it can be replaced by other nucleophiles under appropriate conditions.

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and nucleophiles (e.g., halides). The major products formed depend on the specific reaction conditions and reagents used .

Scientific Research Applications

1-[1-(Aminomethyl)cyclobutyl]propan-1-ol has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: The compound is studied for its potential biological activity and interactions with various biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-[1-(Aminomethyl)cyclobutyl]propan-1-ol involves its interaction with specific molecular targets. The aminomethyl group can form hydrogen bonds and electrostatic interactions with various biomolecules, influencing their function. The compound may also participate in enzymatic reactions, where it acts as a substrate or inhibitor, affecting the activity of specific enzymes .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The compound belongs to a class of aminomethyl-substituted cyclic alcohols. Below is a comparative analysis with key analogs:

Table 1: Structural and Physicochemical Comparison

Compound Name	Molecular Formula	Molecular Weight	CAS Number	Key Features	References
1-[1-(Aminomethyl)cyclobutyl]propan-1-ol	Not specified	Not available	Not available	Cyclobutane core, aminomethyl, propanol substituent
1-[1-(Aminomethyl)cyclopropyl]cyclobutan-1-ol	C₈H₁₅NO	141.21	1849348-06-6	Cyclopropane fused to cyclobutane, aminomethyl, hydroxyl group
2-[1-(Aminomethyl)cyclobutyl]acetic acid hydrochloride	C₇H₁₄ClNO₂	179.65	223425-82-9	Cyclobutane core, acetic acid substituent, hydrochloride salt
1-[1-(Aminomethyl)-2-methylcyclopentyl]-2-methylpropan-1-ol	C₁₁H₂₃NO	185.31	1859611-78-1	Cyclopentane core, branched methyl groups, aminomethyl, hydroxyl group
1-(1-Aminobutan-2-yl)cyclopentan-1-ol	C₉H₁₇NO	157.25	19110-40-8	Cyclopentane core, extended aminoalkyl chain, hydroxyl group

Key Differences and Implications

Ring Size and Strain

• Cyclobutane vs.
• Cyclopentane Derivatives : Larger rings (e.g., CAS 1859611-78-1) reduce steric strain, enhancing conformational flexibility for interactions in biological systems .

Functional Groups

• Hydroxyl vs. Carboxylic Acid : The acetic acid derivative (CAS 223425-82-9) introduces a polar carboxylic acid group, improving water solubility (especially as a hydrochloride salt) compared to the alcohol-only analogs .
• Branched vs. Linear Chains : Branched methyl groups in the cyclopentane derivative (CAS 1859611-78-1) may enhance lipid solubility, favoring membrane permeability in drug design .

Research Findings and Trends

• Synthetic Challenges : Cyclobutane rings are synthetically demanding due to strain, but methods like photocycloaddition or ring-expansion (e.g., from cyclopropane precursors) are employed .
• Biological Activity: Amino-alcohol motifs are common in β-blockers and antiviral agents. The cyclobutane derivative’s compact structure may optimize target binding in receptor studies .
• Thermodynamic Stability : Cyclopentane analogs exhibit higher thermal stability (e.g., storage at room temperature) compared to strained cyclopropane systems .